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Compound of Interest

Compound Name: Amilon

Cat. No.: B12751582

Disclaimer: The information available in the public domain regarding a substance referred to as
"Amilon" primarily points to a cosmetic ingredient, not a pharmaceutical compound. This guide
is based on the available data for this cosmetic ingredient and does not pertain to any known
therapeutic drug. The detailed manufacturing processes for commercial products are often
proprietary and not fully disclosed in public literature.

Introduction to Amilon (Cosmetic Grade)

Amilon is a functional cosmetic powder produced by the IKEDA Corporation.[1][2] It is
composed of spherical silica particles coated with Lauroyl Lysine.[1][2][3] This material is
designed to offer a smoother texture in cosmetic formulations and to circumvent certain
drawbacks associated with nylon powders, such as the absorption of preservatives like
parabens.[1][2][3]

Key Characteristics:

o Composition: Silica and Lauroyl Lysine[1][2]

o Appearance: White powder[2]

o Particle Size: Average of 10 ym (ranging from 2-15 pm)[2]

e Amino Acid Content: 4.5 - 5.0%][2]
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Core Components and Their Synthesis

The manufacturing of Amilon involves the synthesis and subsequent combination of its two
primary components: spherical silica and lauroyl! lysine.

Spherical silica is a well-established material in various industries, including cosmetics. The
synthesis of monodisperse spherical silica particles is most famously achieved through the
Stober process.

Experimental Protocol: Stéber Process for Spherical Silica Synthesis

This protocol describes a general method for synthesizing spherical silica particles. The final
particle size is dependent on factors such as reactant concentrations, temperature, and
catalyst.

Materials:

Tetraethyl orthosilicate (TEOS)

Ethanol (absolute)

Ammonium hydroxide solution (28-30%)

Deionized water

Procedure:

» A solution of ethanol, deionized water, and ammonium hydroxide is prepared in a reaction
vessel.

e The solution is stirred at a constant temperature.
o Tetraethyl orthosilicate (TEOS) is added to the stirred solution.

e The hydrolysis and condensation of TEOS are initiated by the ammonia catalyst, leading to
the formation of silica (SiOz) particles.
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¢ The reaction is allowed to proceed for several hours until the desired particle size is
achieved.

¢ The resulting silica particles are then collected by centrifugation or filtration, washed with
ethanol and water to remove unreacted reagents, and dried.

Logical Workflow for Silica Synthesis
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Caption: General workflow for spherical silica synthesis via the Stéber process.

Lauroyl lysine is an amino acid derivative formed by the acylation of lysine with lauric acid. This
process creates an amide bond between the fatty acid and the amino group of lysine.

Experimental Protocol: Synthesis of Lauroyl Lysine
This is a generalized procedure for the N-acylation of an amino acid.

Materials:

L-Lysine

Lauroyl chloride

A suitable solvent (e.g., a mixture of water and an organic solvent like dioxane)

A base (e.g., sodium hydroxide) to maintain pH
Procedure:

e L-Lysine is dissolved in an aqueous basic solution.
e The solution is cooled in an ice bath.

o Lauroyl chloride, dissolved in an organic solvent, is added dropwise to the lysine solution
with vigorous stirring.

e The pH of the reaction mixture is maintained in the alkaline range by the concurrent addition
of a base solution.

 After the addition is complete, the mixture is stirred for several hours at room temperature.
e The product, lauroyl lysine, is then precipitated by acidifying the solution.

e The precipitate is filtered, washed with water, and dried to yield the final product.
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Caption: Synthesis pathway for Lauroyl Lysine from Lysine and Lauroyl Chloride.

Manufacturing Process of Amilon

The final manufacturing step for Amilon involves coating the synthesized spherical silica
particles with lauroyl lysine. While the precise industrial method is proprietary, a common
approach for coating particles is through a wet chemical process.

Hypothesized Manufacturing Workflow

+ Dispersion: The spherical silica particles are dispersed in a suitable solvent system.
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o Coating: A solution containing lauroyl lysine is introduced into the silica dispersion under
controlled conditions of temperature and pH. The coating process may be facilitated by
surface modification of the silica to enhance adhesion.

o Maturation: The mixture is aged for a specific period to ensure uniform coating and strong
bonding between the silica surface and the lauroyl lysine.

« |solation and Purification: The coated particles are separated from the reaction medium via
filtration or centrifugation.

e Washing: The isolated particles are washed to remove any unreacted lauroyl lysine and
other residual chemicals.

e Drying: The final product, Amilon, is dried under controlled conditions to achieve the desired
moisture content.

Overall Manufacturing Workflow for Amilon

Spherical Silica
Lauroyl Lysine

Isolation, Washing,
& Drying

Click to download full resolution via product page
Caption: A hypothesized high-level manufacturing workflow for Amilon.

Quantitative Data

The following table summarizes the available quantitative data for the cosmetic ingredient
Amilon, based on product datasheets.[2]
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Parameter Value
Average Particle Size 10 pm
Particle Size Range 2-15um
Amino Acid Content 45-5.0%

Note: Detailed quantitative data regarding reaction yields, purity of intermediates, and optimal
reaction conditions for the industrial manufacturing of Amilon are not publicly available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b12751582?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12751582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

